BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to (2,6-Dimethoxy-
phenoxy)-acetic acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

(2,6-Dimethoxy-phenoxy)-acetic
Compound Name:

acid
CAS No.: 95110-10-4
Cat. No.: B1595082

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2,6-Dimethoxy-phenoxy)-acetic acid, a member of the phenoxyacetic acid class of organic
compounds, is a molecule of growing interest in the fields of chemical synthesis and drug
discovery. Its unique structural features, characterized by a benzene ring substituted with two
methoxy groups and an acetic acid moiety, provide a versatile scaffold for the development of
novel bioactive molecules. This guide offers a comprehensive overview of its synthesis,
physicochemical properties, and potential applications, with a focus on providing actionable
insights for laboratory professionals.

The core structure of (2,6-Dimethoxy-phenoxy)-acetic acid, with its ether linkage and
carboxylic acid group, allows for a wide range of chemical modifications, making it a valuable
starting material for the synthesis of more complex molecules with potential therapeutic
applications.[1] While the broader class of phenoxyacetic acids has been explored for various
uses, including as herbicides and in the development of pharmaceuticals, the specific
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properties and applications of the 2,6-dimethoxy substituted variant are an area of active
investigation.[1][2]

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to
its application in research and development. The key identifiers and properties of (2,6-
Dimethoxy-phenoxy)-acetic acid are summarized below.

Property Value Source
CAS Number 95110-10-4 [3]
Molecular Formula C10H120s5 [3]
Molecular Weight 212.20 g/mol [3]

While experimental data for some properties of (2,6-Dimethoxy-phenoxy)-acetic acid are not
readily available in the public domain, the properties of its core components and related
structures can provide valuable estimations. For instance, the pKa of methoxyacetic acid is
3.57, suggesting that (2,6-Dimethoxy-phenoxy)-acetic acid is also a moderately strong acid.
[4] The solubility is expected to be moderate in polar organic solvents and agueous bases.
Further experimental determination of properties such as melting point, boiling point, and
solubility is crucial for its practical application.

Synthesis of (2,6-Dimethoxy-phenoxy)-acetic acid

The most common and efficient method for the synthesis of (2,6-Dimethoxy-phenoxy)-acetic
acid is the Williamson ether synthesis.[5] This well-established nucleophilic substitution
reaction involves the reaction of an alkoxide with a primary alkyl halide.[5][6] In this case, 2,6-
dimethoxyphenol (syringol) is deprotonated to form a phenoxide, which then acts as a
nucleophile to displace the halide from a haloacetic acid, typically chloroacetic acid.

Experimental Protocol: Williamson Ether Synthesis

This protocol is adapted from established procedures for the synthesis of phenoxyacetic acids.

[7]
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Materials:

e 2,6-Dimethoxyphenol (Syringol)

e Chloroacetic acid

e Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)
o Water (distilled or deionized)

e Hydrochloric acid (HCI), concentrated

o Diethyl ether or other suitable organic solvent for extraction
e Anhydrous magnesium sulfate or sodium sulfate
Procedure:

o Preparation of the Phenoxide: In a round-bottom flask equipped with a reflux condenser and
a magnetic stirrer, dissolve a known quantity of 2,6-dimethoxyphenol in an aqueous solution
of sodium hydroxide. The molar ratio of NaOH to the phenol should be at least 1:1 to ensure
complete deprotonation. Gentle heating may be required to facilitate dissolution.

o Reaction with Chloroacetic Acid: To the stirred phenoxide solution, add an equimolar amount
of chloroacetic acid. The reaction mixture is then heated to reflux for a period of 2-4 hours.
The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up and Isolation: After the reaction is complete, the mixture is cooled to room
temperature. The aqueous solution is then acidified with concentrated hydrochloric acid until
it is acidic to litmus paper (pH ~2). This protonates the carboxylate to form the carboxylic
acid, which will precipitate out of the solution if its solubility is low.

o Extraction: The product is then extracted from the aqueous mixture using an organic solvent
such as diethyl ether. The organic layers are combined.

 Purification: The combined organic extracts are washed with brine, dried over anhydrous
magnesium sulfate or sodium sulfate, and the solvent is removed under reduced pressure to
yield the crude (2,6-Dimethoxy-phenoxy)-acetic acid.
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» Recrystallization: Further purification can be achieved by recrystallization from a suitable
solvent or solvent mixture, such as ethanol/water.
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Caption: Williamson Ether Synthesis Workflow.

Potential Applications in Drug Development and
Research

While specific biological activities of (2,6-Dimethoxy-phenoxy)-acetic acid are not extensively
documented, the broader class of phenoxyacetic acids serves as a versatile scaffold in
medicinal chemistry.[1] Derivatives have been investigated for a range of therapeutic
applications, including as anti-inflammatory agents, antibacterial compounds, and
antihypertensives.[1]

The presence of the methoxy groups on the phenyl ring can significantly influence the
pharmacokinetic and pharmacodynamic properties of a molecule. These groups can affect
metabolic stability, receptor binding affinity, and solubility. Therefore, (2,6-Dimethoxy-
phenoxy)-acetic acid represents a valuable building block for generating libraries of
compounds for high-throughput screening in drug discovery programs. For example, a
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derivative, 2-(4-(2,4-dimethoxy benzoyl) phenoxy) acetic acid, is noted as a versatile
intermediate in medicinal chemistry for developing bioactive molecules.[8]

Spectroscopic Data

The structural elucidation of (2,6-Dimethoxy-phenoxy)-acetic acid would be confirmed using
a combination of spectroscopic techniques. While a comprehensive dataset for this specific
molecule is not readily available in public databases, expected spectral features can be
predicted based on its structure and data from analogous compounds.

* 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons, the methylene protons of the acetic acid moiety, and the protons of the two
methoxy groups.

e 13C NMR: The carbon NMR spectrum would display distinct resonances for the carbonyl
carbon of the carboxylic acid, the aromatic carbons, the methylene carbon, and the methoxy
carbons.

¢ IR Spectroscopy: The infrared spectrum should exhibit a strong absorption band for the
carbonyl group (C=0) of the carboxylic acid, typically in the region of 1700-1725 cm~1%, and a
broad absorption for the hydroxyl group (O-H) of the carboxylic acid, usually in the range of
2500-3300 cm™1,

e Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of the compound (212.20 g/mol ).

Conclusion

(2,6-Dimethoxy-phenoxy)-acetic acid is a chemical compound with significant potential as a
building block in organic synthesis and drug discovery. Its synthesis via the Williamson ether
reaction is a straightforward and adaptable method for laboratory-scale production. While there
is a need for more comprehensive data on its physicochemical properties and specific
biological activities, its structural features suggest that it is a promising scaffold for the
development of novel molecules with therapeutic potential. Further research into this
compound and its derivatives is warranted to fully explore its utility in the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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